2-(2,5-Dimethylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(2,5-dimethylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO/c1-9-3-4-10(2)12(7-9)13-6-5-11(15)8-14-13/h3-8,15H,1-2H3
• InChI Key: ZFXJIRASOXMMKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NC=C(C=C2)O
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID00692444
• Molecular Weight: 199.25 g/mol
• CAS RN: 1261943-60-5

Description

2-(2,5-Dimethylphenyl)-5-hydroxypyridine (2,5-DMPH-5-HP) is a chemical compound that has been studied for its potential applications in scientific research. It is a hydroxypyridine derivative with a dimethylphenyl substituent at the 2-position and a hydroxyl group at the 5-position. It has been studied for its potential applications in organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

2,5-DMPH-5-HP has been studied for its potential applications in organic synthesis, biochemistry, and pharmacology. In organic synthesis, it has been used as a starting material for the synthesis of various biologically active compounds, such as antimalarial agents and inhibitors of the enzyme acetylcholinesterase. In biochemistry, it has been used to study the structure and function of proteins and other macromolecules. In pharmacology, it has been studied for its potential use as an anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 2,5-DMPH-5-HP is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can have a variety of effects on the body, including increased alertness and improved cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-DMPH-5-HP are not yet fully understood. However, it is believed to have a variety of effects on the body, including increased alertness, improved cognitive function, and anti-inflammatory activity. It has also been shown to have antimalarial activity, suggesting that it may have potential applications in the treatment of malaria.

Advantages and Limitations for Lab Experiments

2,5-DMPH-5-HP has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively stable, making it suitable for long-term storage. It is also relatively easy to synthesize and purify, making it a useful starting material for the synthesis of various biologically active compounds. However, it is not water soluble, which can make it difficult to use in some experiments. Additionally, its mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain experiments.

Future Directions

There are several potential future directions for the study of 2,5-DMPH-5-HP. These include further research into its mechanism of action, its effects on different biochemical and physiological systems, and its potential applications in the treatment of various diseases. Additionally, further research is needed to understand its potential toxicity and side effects. Finally, further research is needed to understand the potential uses of 2,5-DMPH-5-HP in organic synthesis and biochemistry.

Synthesis Methods

2,5-DMPH-5-HP can be synthesized through a two-step procedure. The first step involves reacting 2,5-dimethylphenyl bromide with sodium hydroxide in an aqueous solution, followed by the addition of pyridine. This reaction produces 2-(2,5-dimethylphenyl)-5-hydroxypyridine as a white solid. The second step involves the purification of the compound by recrystallization from ethanol. The product obtained has a purity of 95%.